Cas no 847744-26-7 (2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile)

2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile is a brominated phenylacetonitrile derivative featuring diethoxy substituents at the 4- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex heterocycles and pharmaceutical scaffolds. The bromine atom at the 2-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the electron-donating diethoxy groups influence its electronic properties. The nitrile functionality offers further derivatization potential, enabling conversion to carboxylic acids, amides, or tetrazoles. Its well-defined structure and functional group compatibility make it valuable for medicinal chemistry and materials science applications, where precise molecular modifications are required.

2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile structure

847744-26-7 structure

Product Name:2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile

CAS No:847744-26-7

MF:C₁₂H₁₄BrNO₂

MW:284.149062633514

CID:844265

PubChem ID:4962639

Update Time:2025-06-06

2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- (2-BROMO-4,5-DIETHOXYPHENYL)ACETONITRILE
- DTXSID501277889
- (2-Bromo-4,5-diethoxyphenyl)-acetonitrile
- AKOS027427149
- SR-01000071135
- HMS1746O19
- J-500651
- Z94601326
- 2-Bromo-4,5-diethoxybenzeneacetonitrile
- 2-(2-bromo-4,5-diethoxyphenyl)acetonitrile
- 847744-26-7
- EN300-13769
- SR-01000071135-1
- CS-0233998
- G31792
- UVTUFXSNVAFMGD-UHFFFAOYSA-N
- 2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile
- MDL： MFCD07324821
- Inchi： 1S/C12H14BrNO2/c1-3-15-11-7-9(5-6-14)10(13)8-12(11)16-4-2/h7-8H,3-5H2,1-2H3
- InChI Key： UVTUFXSNVAFMGD-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1CC#N)OCC)OCC

Computed Properties

Exact Mass: 283.02079g/mol
Monoisotopic Mass: 283.02079g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 42.2Å²

2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B626075-25mg	2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7		25mg	$ 50.00	2022-06-07
TRC	B626075-50mg	2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7		50mg	$ 70.00	2022-06-07
TRC	B626075-250mg	2-(2-Bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7		250mg	$ 230.00	2022-06-07
Enamine	EN300-13769-0.05g	2-(2-bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7	95%	0.05g	$37.0	2023-02-09
Enamine	EN300-13769-0.1g	2-(2-bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7	95%	0.1g	$55.0	2023-02-09
Enamine	EN300-13769-0.25g	2-(2-bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7	95%	0.25g	$79.0	2023-02-09
Enamine	EN300-13769-0.5g	2-(2-bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7	95%	0.5g	$124.0	2023-02-09
Enamine	EN300-13769-1.0g	2-(2-bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7	95%	1.0g	$159.0	2023-02-09
Enamine	EN300-13769-2.5g	2-(2-bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7	95%	2.5g	$314.0	2023-02-09
Enamine	EN300-13769-5.0g	2-(2-bromo-4,5-diethoxyphenyl)acetonitrile	847744-26-7	95%	5.0g	$465.0	2023-02-09